Cas no 1868965-93-8 (4-[4-(Propan-2-yl)cyclohexyl]but-3-en-2-amine)

• Product Name: 4-[4-(Propan-2-yl)cyclohexyl]but-3-en-2-amine
• CAS No: 1868965-93-8
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5999396
• PubChem ID: 130542866
• Update Time: 2025-10-29

4-[4-(Propan-2-yl)cyclohexyl]but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[4-(propan-2-yl)cyclohexyl]but-3-en-2-amine
• 1868965-93-8
• EN300-1850945
• 4-[4-(Propan-2-yl)cyclohexyl]but-3-en-2-amine

• Inchi： 1S/C13H25N/c1-10(2)13-8-6-12(7-9-13)5-4-11(3)14/h4-5,10-13H,6-9,14H2,1-3H3/b5-4+
• InChI Key： GEZGUVXYBPQITO-SNAWJCMRSA-N
• SMILES： NC(C)/C=C/C1CCC(C(C)C)CC1

Computed Properties

• Exact Mass: 195.198699802g/mol
• Monoisotopic Mass: 195.198699802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 4-[4-(Propan-2-yl)cyclohexyl]but-3-en-2-amine

Chemical Profile of 4-[4-(Propan-2-yl)cyclohexyl]but-3-en-2-amine (CAS No. 1868965-93-8)

4-[4-(Propan-2-yl)cyclohexyl]but-3-en-2-amine, identified by its Chemical Abstracts Service (CAS) number 1868965-93-8, is a complex organic compound with significant potential in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of amine derivatives, characterized by its structural framework that includes a butenylamine moiety linked to a cyclohexyl group substituted with an isopropyl group. The unique arrangement of these functional groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The molecular structure of 4-[4-(Propan-2-yl)cyclohexyl]but-3-en-2-amine consists of a linear butenyl chain with an amine functional group at the second carbon position, attached to a cyclohexane ring that is further substituted with an isopropyl group at the fourth carbon. This configuration results in a molecule with both rigid and flexible regions, which can influence its interactions with biological targets. The presence of the amine group provides a nucleophilic center, making the compound susceptible to further functionalization through reactions such as acylation, alkylation, or coupling with other pharmacophores.

In recent years, there has been growing interest in the development of novel pharmacological agents derived from complex organic scaffolds. The compound 4-[4-(Propan-2-yl)cyclohexyl]but-3-en-2-amine has garnered attention due to its structural features that may confer favorable pharmacokinetic properties, such as improved solubility and metabolic stability. These attributes are crucial for the design of drugs that require efficient absorption, distribution, metabolism, and excretion (ADME) profiles.

One of the most compelling aspects of 4-[4-(Propan-2-yl)cyclohexyl]but-3-en-2-amine is its potential as a building block for more complex drug candidates. Researchers have explored its utility in synthesizing molecules targeting various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The cyclohexyl and isopropyl substituents contribute to steric hindrance, which can be leveraged to optimize binding affinity to protein targets. Additionally, the butenylamine moiety offers opportunities for hydrogen bonding interactions, enhancing molecular recognition.

The synthesis of 4-[4-(Propan-2-yl)cyclohexyl]but-3-en-2-amine presents both challenges and opportunities for synthetic chemists. Traditional approaches often involve multi-step sequences that require careful control of reaction conditions to avoid unwanted side products. However, advances in catalytic methods and asymmetric synthesis have made it possible to construct this molecule with higher efficiency and selectivity. For instance, transition metal-catalyzed cross-coupling reactions have been employed to form key carbon-carbon bonds in the presence of other reactive functional groups.

Recent studies have highlighted the importance of conformational analysis in understanding the biological activity of amine derivatives like 4-[4-(Propan-2-yl)cyclohexyl]but-3-en-2-amine. Computational modeling techniques have been used to predict how different conformations of the molecule might interact with biological targets such as enzymes or receptors. These insights can guide medicinal chemists in optimizing lead structures by identifying key rotatable bonds or substituents that influence binding affinity.

The pharmacological evaluation of 4-[4-(Propan-2-yl)cyclohexyl]but-3-en-2-amine has revealed promising preliminary results in several disease models. In vitro assays have demonstrated its ability to modulate certain enzymatic activities relevant to inflammatory pathways. Additionally, animal studies have shown potential therapeutic effects in models of pain and neurodegeneration. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and assess its safety profile.

The development of novel synthetic methodologies for 4-[4-(Propan-2-y)cyclohexy l]but -3 -en - 2 - amine continues to be an active area of investigation. Researchers are exploring green chemistry approaches that minimize waste and energy consumption while maintaining high yields and purity. For example, biocatalytic methods using engineered enzymes have shown promise in facilitating specific transformations within the molecule's framework. Such innovations not only enhance sustainability but also expand the synthetic toolbox available for medicinal chemists.

The future prospects for 4-[ 4 - ( Pro pan - 2 - yl ) c yclo hex yl ] bu t - 3 - en - 2 - am ine are bright, particularly as our understanding of its chemical properties and biological interactions deepens. Continued exploration in both synthetic chemistry and pharmacology will likely uncover new applications for this versatile compound. As drug discovery efforts shift toward more complex molecular architectures, intermediates like 4-[ 4 - ( Pro pan - 2 - yl ) c yclo hex yl ] bu t - 3 - en - 2 - am ine will play an increasingly important role in bridging the gap between basic research and clinical development.